Cas no 1804144-78-2 (4-Bromo-2-(bromomethyl)benzo[d]oxazole)

• Product Name: 4-Bromo-2-(bromomethyl)benzo[d]oxazole
• CAS No: 1804144-78-2
• MF: C₈H₅Br₂NO
• MW: 290.939400434494
• CID: 4816726
• Update Time: 2023-08-19

4-Bromo-2-(bromomethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(bromomethyl)benzo[d]oxazole

• Inchi： 1S/C8H5Br2NO/c9-4-7-11-8-5(10)2-1-3-6(8)12-7/h1-3H,4H2
• InChI Key： JBNPJKAOYKPQMM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=C(CBr)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 3
• Topological Polar Surface Area: 26